Methyl 3-Amino-4-methoxybenzoate

• IUPAC Name: methyl 3-amino-4-methoxybenzoate
• InChI: InChI=1S/C9H11NO3/c1-12-8-4-3-6(5-7(8)10)9(11)13-2/h3-5H,10H2,1-2H3
• InChI Key: QVDWKLDUBSJEOG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)N
• Molecular Formula: C9H11NO3
• DSSTOX Substance ID: DTXSID80370516
• Molecular Weight: 181.19 g/mol
• CAS RN: 24812-90-6

Description

“Methyl 3-Amino-4-methoxybenzoate” is a chemical compound with the molecular formula C9H11NO3. It has an average mass of 181.189 Da and a monoisotopic mass of 181.073898 Da.

Molecular Structure Analysis

The molecular structure of “Methyl 3-Amino-4-methoxybenzoate” consists of a benzene ring substituted with a methoxy group, an amino group, and a methoxycarbonyl group. The polar surface area is 62 Å^2, and it has a molar volume of 153.6±3.0 cm^3.

Physical And Chemical Properties Analysis

“Methyl 3-Amino-4-methoxybenzoate” is a solid substance. It has a melting point of 82-87 °C. The compound has a polarizability of 19.4±0.5 10-24 cm^3 and a surface tension of 43.6±3.0 dyne/cm.

Scientific Research Applications

Medicine: Synthesis of Anticancer Agents

, an anticancer drug used to treat non-small cell lung cancer. The compound serves as a starting material in a multi-step chemical synthesis involving alkylation, nitration, reduction, cyclization, chlorination, and amination reactions. The resulting product, Gefitinib, is a tyrosine kinase inhibitor that plays a crucial role in cancer treatment.

Agriculture: Organic Building Blocks

. It can be used to synthesize various agrochemicals, including pesticides and herbicides. Its role as an intermediate in the production of these chemicals is vital for developing new formulations that can help increase crop yield and protect plants from pests and diseases.

Material Science: Polymer Synthesis

. Its molecular structure allows it to be incorporated into polymer chains, which can result in materials with unique properties such as enhanced durability, flexibility, or thermal stability. These materials could find applications in various industries, from automotive to consumer goods.

Biochemistry: Enzyme Inhibition Studies

. Researchers can use it to understand better how enzymes interact with substrates and inhibitors, which is crucial for developing new drugs and therapies.

Industrial Uses: Chemical Synthesis

. It is involved in the production of dyes, pigments, and other industrial chemicals that require specific aromatic structures for their synthesis.

Environmental Applications: Ecotoxicology

. Understanding their behavior in the environment and potential toxicity to wildlife can inform safer chemical design and usage practices.

Analytical Chemistry: Reference Standards

. It can be used to calibrate instruments or validate methods, ensuring that analytical results are accurate and reliable.

Pharmaceutical Research: Drug Development

. Its structure can be modified to create a variety of derivatives, each with the potential to interact differently with biological targets, leading to new drug discoveries.

Safety And Hazards

“Methyl 3-Amino-4-methoxybenzoate” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has an acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity for dusts and mists. It can cause skin corrosion/irritation and serious eye damage/eye irritation. It also has specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Synthesis routes and methods I

Procedure details

3-amino-4-methoxy benzoic acid (40 g, 0.239 mol) was dissolved in methanol, H2SO4 (38.14 ml, 0.717 mol) was added dropwise thereto and refluxed for 12 hours. The resulting mixture was cooled to room temperature and concentrated under a reduced pressure to remove methanol, neutralized with NaHCO3, extracted with ethyl acetate, and the extract was concentrated under a reduced pressure. The resulting residue was purified by recrystallization from ethyl acetate/hexane to obtain the title compound (39 g, 0.215 mol) in a yield of 90%.

Synthesis routes and methods II

Procedure details

Concentrated H2SO4 (9 mL) was added in portions to a stirred solution of 3-amino-4-methoxybenzoic acid (20.06 g, 110.4 mmol) in methanol (280 mL). The mixture was heated to reflux overnight then cooled to room temperature, and the solvent was removed in vacuo. The residue was shaken with 10% aqueous potassium carbonate then extracted with ethyl acetate three times. The combined extracts were washed with saturated sodium bicarbonate, dried (MgSO4), filtered, and stripped of solvent under reduced pressure. The residual solid was triturated with hexane and filtered to yield the product (10.82 g); m.p. 75-77° C.

Synthesis routes and methods III

Procedure details

A mixture of 3-amino-4-methoxybenzoic acid (0.500 g, 2.99 mmol) and a catalytic amount of aqueous conc. sulfuric acid in MeOH (30 ml) was heated to reflux for 48 hours. The solvent was removed, and the crude was portioned between EtOAc and NaHCO3 5%. The organic phase was dried over Na2SO4 and the solvent was removed affording methyl 3-amino-4-methoxybenzoate (0.509 g, 2.81 mmol, 94% yield, MS/ESI+ 181.9 [MH]+). This product was used without purification.

Synthesis routes and methods IV

Procedure details

A 100 mL round bottomed flask equipped with stirbar and nitrogen inlet was charged with the product of Step 2 (1.6 g, 5.5 mmol) and N,N-dimethyl formamide (10 mL). 1,8-diazabicyclo[5.4.0]undec-7-ene (0.91 mL, 6 mmol) was added followed by 2,4-difluorobenzyl bromide (0.77 mL, 6 mmol). The reaction mixture was stirred at 60 C for 4 h, was poured into saturated aqueous NaHCO3 and was extracted with ethyl acetate. The organic layer was washed with brine, dried with Na2SO4 and concentrated in vacuo to give the title compound as an orange foam (2.13 g, 93%), which was carried on to the next reaction without further purification. 1H NMR (400 MHz, CD3OD) δ 8.17 (dd, J=2.64 and 11.6 Hz, 1H), 7.82 (td, J=2.7 and 6.8 Hz, 1H), 7.57 (m, 1H), 7.29 (d, J=11.6 Hz, 1H), 7.02 (m, 2H), 6.16 (m, 1H), 6.03 (d, J=3.5 Hz, 1H), 5.14 (s, 2H), 3.89 (s, 6H), 1.93 (s, 3H) ppm. 19F NMR (400 MHz, CD3OD) δ −111.43 (1 F), −116.04 (1 F) ppm. ES-HRMS m/z 416.1310 (M+H calcd for C22H20F2NO5 requires 416.1304). Step 4 Preparation of methyl 3-[3-bromo-4-[(2,4-difluorobenzyl)oxy]-6-methyl-2-oxopyridin-1(2H)-yl]-4-methoxybenzoate

Synthesis routes and methods V

Procedure details

A 1 L 3-necked round bottomed flask equipped with a nitrogen inlet, stirbar, addition funnel and thermocouple was charged with 3-amino-4-methoxy benzoic acid (50 g, 0.299 mol) and methanol (300 mL). The system was cooled to 0 C and acetyl choride (30 mL, 0.42 mol) was added dropwise. The system was warmed to room temperature, the addition funnel was replaced with a reflux condenser, and was heated to reflux for 1.5 h. The reaction mixture was cooled to room temperature, quenched with saturated aqueous NaHCO3, and extracted with ethyl acetate. The organic extract was washed with brine, dried with Na2SO4 and concentrated in vacuo to give methyl 3-amino-4-methoxybenzoate as a dark solid (47.9 g, 88%). 1H NMR (400 MHz, CD3OD) δ 7.40 (t, J=268 Hz, 1H), 7.37 (t, J=2.0 Hz, 1H), 6.86 (d, J=8.8 Hz, 1H), 3.98 (s, 3H), 3.81 (s, 3H) ppm. ES-HRMS m/z 182.0826 (M+H calcd for C9H12ClNO3 requires 182.0812). Step 2 Preparation of methyl 3-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)-4-methoxybenzoate